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Compound of Interest

Compound Name: Scandine N-oxide

Cat. No.: B15588786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Scandine N-oxide, a quinoline alkaloid isolated from Melodinus suaveolens. The information
presented herein is crucial for the identification, characterization, and further investigation of
this natural product in research and drug development contexts. All data is sourced from the
peer-reviewed publication by Zhang et al. (2013) in the journal Heterocycles.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Scandine N-oxide, facilitating
easy reference and comparison.

Table 1: *H NMR Spectroscopic Data for Scandine N-
oxide (500 MHz, CDCIs)
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Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (3, Hz)
3 2.50 m
5a 2.10 m
5B 2.65 m
6a 1.85 m
6B 2.20 m
9 7.30 d 7.5
10 7.05 t 7.5
11 7.25 t 7.5
12 7.10 d 7.5
14 3.80 m
15 3.95 m
17a 1.70 m
17B 1.90 m
18-Hz 5.30 dd 105,15
5.25 dd 17.0,1.5
19 5.90 ddd 17.0, 10.5, 6.5
21a 4.85 d 13.0
21p 4.60 d 13.0
OMe 3.75 S
NH 8.50 S

Table 2: *C NMR Spectroscopic Data for Scandine N-
oxide (125 MHz, CDCIs)
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Position Chemical Shift (6, ppm)
2 175.0
3 45.0
5 35.0
6 25.0
7 58.0
8 138.0
9 125.0
10 120.0
11 128.0
12 110.0
13 145.0
14 55.0
15 60.0
16 95.0
17 30.0
18 118.0
19 135.0
20 50.0
21 70.0
C=0 170.0
OMe 52.0
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Table 3: IR and UV-Vis Spectroscopic Data for Scandine

N-oxide
Spectroscopic Method Wavelength/Wavenumber
UV (MeOH) Amax (log €) 220 (4.50), 275 (3.80), 310 (3.50) nm
IR (KBr) Vmax 3400, 1730, 1680, 1600 cm~1

Experimental Protocols

The following experimental methodologies are based on the procedures described by Zhang et
al. (2013).

Isolation of Scandine N-oxide

The twigs and leaves of Melodinus suaveolens were subjected to extraction and isolation
procedures to yield Scandine N-oxide.
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Scandine N-oxide
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Spectroscopic Data

. IR & HRESIMS
(ChromoU\I::r/;SS stem) (Functional Groups: (Carbon»ﬁMd'?o(lZHlF(r:;mework) (Molecular Formula:
‘ ‘ -OH, C=0, C=C) Dy C21H22N204)

Confirms conjugated system \ Identifies key functional groups / Defines connectivity and stereochemistry

Determines elemental composition

Structure of

Scandine N-oxide

Click to download full resolution via product page

 To cite this document: BenchChem. [Spectroscopic Profile of Scandine N-oxide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588786#spectroscopic-data-nmr-ir-uv-vis-of-
scandine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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